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Compound of Interest

Compound Name: Tributyltin triflate

Cat. No.: B12060022

An In-depth Technical Guide on Tributyltin Triflate for Researchers, Scientists, and Drug
Development Professionals

Tributyltin triflate, formally known as tributylstannyl trifluoromethanesulfonate, is a highly
reactive organotin compound valued in organic synthesis for its role as a potent electrophilic
source of the tributyltin moiety. Its utility stems from the exceptional leaving group ability of the
triflate anion, rendering the tin center highly susceptible to nucleophilic attack. This guide
provides a comprehensive overview of its properties, synthesis, and applications, tailored for
professionals in chemical and pharmaceutical research.

Core Properties and Data

Tributyltin triflate is typically a white to light-beige solid at room temperature.[1][2] It is
characterized by a foul odor and is deliquescent, necessitating handling under an inert
atmosphere and storage in solution (e.g., in benzene, ether, or hexane).[3]
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Property Value Reference(s)
CAS Number 68725-14-4 [4][5]
Molecular Formula C13H27F303SSn [3][6]
Molecular Weight 439.12 g/mol [31[41[6]
Melting Point 31°C [7]

Boiling Point 341.2 +52.0 °C at 760 mmHg [7]

Flash Point 113 °C (235.4 °F) - closed cup [2][41[8]

White to light beige/pale brown
Appearance id
soli

[1](2][418]

Synthesis and Experimental Protocols

The synthesis of tributyltin triflate can be achieved through several methods. The most

common laboratory-scale preparations involve the reaction of a tributyltin precursor with a

triflating agent.

This protocol is adapted from established procedures for preparing organotin triflates.[3]

Materials:

Bis(tri-n-butyltin) oxide ((BuszSn)20)

Trifluoromethanesulfonic anhydride ((CF3S0:2)20)

Nitrogen gas supply

Short-path distillation apparatus

Procedure:

 In aflask under a nitrogen atmosphere, cool an equimolar amount of bis(tri-n-butyltin) oxide

to -20 °C.
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e Slowly add an equimolar amount of freshly distilled trifluoromethanesulfonic anhydride to the
cooled oxide. The reaction is exothermic.

» Allow the reaction mixture to warm to room temperature and stir until the exothermic reaction
completely subsides.

e Set up the flask for a short-path distillation under vacuum (approximately 0.1 mmHg).

« Distill the resulting red oil. It is crucial to collect the distillate without cooling the condenser to
prevent the product from crystallizing within the apparatus.[3]

e The final product is a deliquescent solid that should be handled and stored under inert
conditions.[3]

Alternative in situ Preparation: Tributyltin triflate can also be generated in situ for immediate
use by reacting tri-n-butylstannane (BusSnH) with trifluoromethanesulfonic acid in a suitable
solvent like benzene or dichloroethane.[3]

Synthesis of Tributyltin Triflate.

Reactivity and Applications in Drug Development

The high reactivity of tributyltin triflate is primarily due to the triflate group, which is an
excellent leaving group.[9][10] This property makes the tin atom highly electrophilic and a
powerful stannylating agent.[3] Its applications are significant in the construction of complex
molecular architectures, a critical aspect of drug development.

1. Stille Cross-Coupling Reactions: Organotin reagents are fundamental to Stille cross-
coupling, a palladium-catalyzed reaction that forms carbon-carbon bonds between an
organostannane and an organic halide or triflate.[6][11] This reaction is valued for its tolerance
of a wide array of functional groups, making it a robust tool in the synthesis of complex drug
molecules.[4]

2. Lewis Acid Catalysis: Organotin compounds can function as Lewis acids, activating
substrates towards nucleophilic attack.[6][8] While less common than other tin-based Lewis
acids, the potential for tributyltin triflate to act as a catalyst in reactions like aldol or Diels-
Alder reactions exists, particularly in activating carbonyl-containing substrates.[12]
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3. Hydrostannation Catalyst: Tributyltin triflate can catalyze the hydrostannation of aldehydes
and ketones using tin hydrides.[3] This reaction is a method for the reduction of carbonyls and
the formation of tin alkoxides.

The following is a general procedure for a Stille cross-coupling reaction, which can be adapted
for tributyltin triflate as the organostannane source or for coupling with an aryl/vinyl triflate.

Materials:

e Aryl or vinyl triflate/halide

Organotin reagent (e.g., vinyltributyltin)

Palladium catalyst (e.g., Pd(PPhs)4 or Pd(dppf)Cl2:DCM)[4]

Anhydrous, degassed solvent (e.g., DMF, THF)[4]

Additives (optional, e.g., LiCl, Cul)[4]

Inert atmosphere (Nitrogen or Argon)
Procedure:

o To a flame-dried reaction flask under an inert atmosphere, add the aryl/vinyl triflate, the
palladium catalyst, and any additives (e.g., LiCl).[4]

e Add the anhydrous, degassed solvent via cannula or syringe.
e Purge the resulting mixture with the inert gas for 10-15 minutes.
e Add the organotin reagent dropwise to the reaction mixture.

o Heat the reaction to the desired temperature (e.g., 40-80 °C) and monitor its progress by
TLC or LC-MS.[4]

e Upon completion, cool the reaction to room temperature.
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o Work-up typically involves quenching the reaction, followed by extraction with an organic
solvent. To remove tin byproducts, the organic phase can be washed with an aqueous
solution of potassium fluoride (KF), which precipitates insoluble tributyltin fluoride.[4]

e The crude product is then purified, commonly by flash column chromatography.[4]

General Experimental Workflow for Stille Coupling.

Safety and Handling

Tributyltin compounds are known for their toxicity and require careful handling in a well-
ventilated fume hood.

Hazard Statements: Toxic if swallowed, harmful in contact with skin, causes skin and eye
irritation, may damage fertility or the unborn child, and causes damage to organs (such as
the thymus and cardiovascular system) through prolonged or repeated exposure.[2][4][13]

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][13]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection. A respirator may be required if vapors or aerosols are generated.[4][13]

o Storage: Store locked up in a tightly closed container in a well-ventilated place.[2][3] Due to
its deliquescent nature, storage as a solution under an inert atmosphere is recommended.[3]

This guide provides essential technical information for the safe and effective use of tributyltin
triflate in a research and development setting. Its high reactivity, when properly harnessed,
makes it a valuable reagent for the synthesis of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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